Cas no 1036561-08-6 (N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1036561-08-6
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 5049351
• Update Time: 2025-10-31

N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C16H25N/c1-12(2)11-13(3)17-16-10-6-8-14-7-4-5-9-15(14)16/h4-5,7,9,12-13,16-17H,6,8,10-11H2,1-3H3
• InChI Key： DMSLCVGCHRCYSO-UHFFFAOYSA-N
• SMILES： N(C(C)CC(C)C)C1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: NA
• Flash Point: 135.9±0.0 °C

N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

Research Brief on N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1036561-08-6)

N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1036561-08-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a bioactive molecule, particularly in the context of central nervous system (CNS) disorders and pain management. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic applications.

The compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their diverse biological activities. Its structural features, including the amine functional group and the tetrahydronaphthalene core, suggest potential interactions with neurotransmitter systems. Recent synthetic routes have optimized the production of this compound, achieving higher yields and purity, which is critical for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine exhibits affinity for serotonin and dopamine receptors, making it a candidate for further investigation in mood disorders and neurodegenerative diseases. In vitro studies have shown promising results in modulating receptor activity, while in vivo models have indicated potential analgesic effects, possibly through mechanisms involving the descending pain pathways.

One of the most notable findings is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a critical factor for CNS-targeted therapeutics. Recent pharmacokinetic studies have provided insights into its metabolic stability and half-life, which are favorable for further development. However, challenges such as potential off-target effects and dose-dependent toxicity require careful consideration in future research.

In conclusion, N-(4-Methylpentan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to elucidate its precise mechanisms of action and optimize its pharmacological profile. The compound's versatility and bioactive potential underscore its importance in the evolving landscape of chemical biology and drug discovery.